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Experimental Protocol: Synthesis of 2-Heptanol

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 2-Heptanol

CAS No.: 543-49-7

Cat. No.:

S560084

The following procedure from Organic Syntheses describes a laboratory-scale synthesis of 2-Heptanol via

reduction of methyl n-amyl ketone [1].
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Objective: To prepare 2-Heptanol (155-157.5 °C boiling point) with a yield of 62—-65% [1].
Reaction: Reduction of Methyl n-Amyl Ketone.
Materials:

Methyl n-amyl ketone (228 g, 2 moles) [1].

Sodium metal (130 g, 5.6 gram atoms), in wire form [1].

Solvent: 600 cc of 95% ethanol and 200 cc of water [1].

Dilution: 2 L of water [1].

Washing: 50 cc of 1:1 hydrochloric acid, followed by 50 cc of water [1].
Drying: 20 g of anhydrous sodium sulfate [1].

Equipment:

3-L round-bottomed flask [1].

Efficient Liebig condenser (100 cm by 1 cm) [1].

Fractionating column (e.g., Young column with 20 disks or a Glinsky three-bulbed column) [1].
Mechanical stirrer (optional but recommended) [1].

Ice bath or running water for cooling [1].

The workflow for this synthesis can be visualized as follows:

© 2026 Smolecule. All rights reserved. 1/6 Tech Support


https://www.smolecule.com/products/s560084?utm_src=pdf-body
https://www.smolecule.com/products/s560084?utm_src=pdf-interest
https://www.smolecule.com/products/s560084?utm_src=pdf-body
http://www.orgsyn.org/demo.aspx?prep=CV2P0317
https://www.smolecule.com/products/s560084?utm_src=pdf-body
http://www.orgsyn.org/demo.aspx?prep=CV2P0317
http://www.orgsyn.org/demo.aspx?prep=CV2P0317
http://www.orgsyn.org/demo.aspx?prep=CV2P0317
http://www.orgsyn.org/demo.aspx?prep=CV2P0317
http://www.orgsyn.org/demo.aspx?prep=CV2P0317
http://www.orgsyn.org/demo.aspx?prep=CV2P0317
http://www.orgsyn.org/demo.aspx?prep=CV2P0317
http://www.orgsyn.org/demo.aspx?prep=CV2P0317
http://www.orgsyn.org/demo.aspx?prep=CV2P0317
http://www.orgsyn.org/demo.aspx?prep=CV2P0317
http://www.orgsyn.org/demo.aspx?prep=CV2P0317
http://www.orgsyn.org/demo.aspx?prep=CV2P0317
https://www.smolecule.com/products/s560084?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

(Start Reaction Setu;)

Dissolve Ketone in
Ethanol/Water Mixture

Gradually Add Sodium Wire
with Cooling and Stirring

l

Reaction Mixture
Heats Up (Control below 30°C)

(Wait for Sodium to Dissolve)

(Add Water and Cool to 15°C)

(Separate Upper Oily Layea

(Wash with HCI then Watea

(Dry over NazSOD

(E‘vnnf; Annl Mictillats nr}

© 2026 Smolecule. All rights reserved. 2/6 Tech Support


https://www.smolecule.com/products/s560084?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C U | e Specifications & Pricing

t' iLacuvliial 1o LJJJ.C[LJ.Uly

Collect 2-Heptanol

at 155-157.5°C

Click to download full resolution via product page

Safety and Handling Information

Proper handling is crucial for researcher safety. The GHS hazard classification for 2-Heptanol is as follows

[2]:

Hazard Category Classification Hazard Statement Code(s)
Flammability Flammable Liquid Category 3 H226: Flammable liquid and vapour.
Acute Toxicity Category 4 (Dermal) H312: Harmful in contact with skin.
Health Hazard Skin Irritation Category 2 H315: Causes skin irritation.

Health Hazard Eye Irritation Category 2A H319: Causes serious eye irritation.

Key safety measures include [2]:

e Handling: Keep away from heat and ignition sources. Use in a well-ventilated area and avoid aerosol
formation.
¢ Personal Protective Equipment (PPE): Wear impervious nitrile rubber gloves, safety glasses, and
protective clothing.
e Storage: Store in a cool, well-ventilated place in tightly sealed containers. Keep away from oxidizing
agents and acids.
e First Aid:
o Inhalation: Move to fresh air and seek medical attention if needed.
o Skin Contact: Immediately wash with soap and water.
o Eye Contact: Rinse cautiously with water for several minutes and consult a doctor.
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Technical Data and Properties

The following table summarizes key physical and chemical properties of 2-Heptanol for your research and

analysis [3] [4] [5].

Property Value Reference | Conditions

CAS Registry Number 543-49-7 [3] [4] [5]

Molecular Formula C7H160 [3][4] [5]

Molecular Weight 116.20 g/mol [3][4] [5]

Boiling Point 155 - 162 °C Approximate range from synthesis prep and supplier
data [1] [2] [4].

Relative Density 0.817 g/lcm3 At 25°C [4].

Critical Temperature 608.3+0.6 K [5]

Critical Pressure 30.2 £ 0.2 bar [5]

Enthalpy of Formation -416.9 + 0.67 [5]

(liquid) kJ/mol

Signal Word Warning GHS Classification [2]

Frequently Asked Questions

What is 2-Heptanol used for in a research context? 2-Heptanol is used in scientific research and

development [2]. It has been identified as a component in turmeric rhizome essential oil and is studied for its

antimicrobial and antioxidant properties [6] [4].

How can I improve the yield and reduce side products during synthesis? The synthesis notes emphasize

that cooling is critical. Without it, condensation products form, significantly reducing yield. Keeping the
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temperature below 30°C with an ice bath and using mechanical stirring allows for faster sodium addition,

minimizes frothing, and helps control the reaction [1].

What are the common impurities, and how are they removed? The described synthesis includes a
fractional distillation step after the initial workup. A small "fore-run" of low-boiling liquid is discarded

first, and then the pure 2-Heptanol is collected at 155-157.5°C [1].

Troubleshooting Common Experimental Issues

¢ Problem: Low Yield

o Possible Cause: Inadequate cooling during sodium addition.
o Solution: Ensure efficient cooling with an ice bath and consider using mechanical stirring to
better control the exothermic reaction and prevent the formation of condensation by-products

[1].
e Problem: Violent Reaction or Excessive Frothing

o Possible Cause: Adding sodium too rapidly.
o Solution: Add the sodium wire gradually, especially at the beginning. Using a mechanical stirrer
allows for safer, more rapid addition once the initial vigorous reaction subsides [1].

¢ Problem: Product Purity Issues

o Possible Cause: Inefficient separation during distillation.
o Solution: Use an efficient fractionating column as specified in the procedure (e.g., a Young
column or Glinsky column) to clearly separate the 2-Heptanol from the fore-run [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Experimental Protocol: Synthesis of 2-Heptanol]. Smolecule,
[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b560084#2-heptanol-

analytical-standard-preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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